Cas no 1804278-30-5 (1-Bromo-1-(3-iodo-4-methoxyphenyl)propan-2-one)

• Product Name: 1-Bromo-1-(3-iodo-4-methoxyphenyl)propan-2-one
• CAS No: 1804278-30-5
• MF: C₁₀H₁₀BrIO₂
• MW: 368.993674755096
• CID: 4979128
• Update Time: 2025-11-01

1-Bromo-1-(3-iodo-4-methoxyphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(3-iodo-4-methoxyphenyl)propan-2-one

• Inchi： 1S/C10H10BrIO2/c1-6(13)10(11)7-3-4-9(14-2)8(12)5-7/h3-5,10H,1-2H3
• InChI Key： FNMPUPUCURBTPC-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(=C1)C(C(C)=O)Br)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3

Additional information on 1-Bromo-1-(3-iodo-4-methoxyphenyl)propan-2-one

Professional Introduction to 1-Bromo-1-(3-iodo-4-methoxyphenyl)propan-2-one (CAS No. 1804278-30-5)

1-Bromo-1-(3-iodo-4-methoxyphenyl)propan-2-one is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1804278-30-5, is a key intermediate in the synthesis of various biologically active molecules. Its unique structural features, particularly the presence of both bromine and iodine substituents on a phenyl ring, make it a versatile building block for the development of novel therapeutic agents.

The compound’s molecular structure consists of a propanone core substituted with a bromine atom at the alpha position and a 3-iodo-4-methoxyphenyl group at the beta position. This arrangement imparts distinct reactivity patterns that are exploited in synthetic chemistry. The bromine atom is particularly valuable for further functionalization via cross-coupling reactions, while the iodo-substituted phenyl ring offers opportunities for palladium-catalyzed transformations, including Suzuki and Heck couplings.

In recent years, the demand for sophisticated intermediates like 1-Bromo-1-(3-iodo-4-methoxyphenyl)propan-2-one has surged due to their utility in constructing complex drug molecules. The pharmaceutical industry is increasingly leveraging such intermediates to develop innovative treatments for various diseases, including cancer, infectious disorders, and neurological conditions. The compound’s ability to serve as a precursor for multiple pharmacophores has made it a subject of extensive research in medicinal chemistry.

One of the most compelling applications of this compound lies in its role as a precursor for small-molecule inhibitors targeting enzymes involved in critical biological pathways. For instance, researchers have utilized derivatives of 1-Bromo-1-(3-iodo-4-methoxyphenyl)propan-2-one to develop kinase inhibitors, which are pivotal in oncology therapy. The bromine and iodine atoms provide handles for further chemical modifications, enabling the tuning of physicochemical properties such as solubility, bioavailability, and metabolic stability.

The synthesis of 1-Bromo-1-(3-iodo-4-methoxyphenyl)propan-2-one involves multi-step organic transformations that highlight the compound’s synthetic versatility. Typically, the synthesis begins with the bromination of an appropriate ketone precursor, followed by iodination and methoxylation at the phenyl ring. These steps require precise control over reaction conditions to ensure high yields and purity. Advances in catalytic systems have further refined these processes, making them more efficient and environmentally friendly.

In academic research, 1-Bromo-1-(3-iodo-4-methoxyphenyl)propan-2-one has been employed in studies exploring new synthetic methodologies. For example, its use in transition-metal-catalyzed cross-coupling reactions has led to innovative strategies for constructing heterocyclic frameworks. These frameworks are often found in biologically active compounds and represent a significant area of interest in drug discovery.

The compound’s relevance extends beyond academic research into industrial applications. Pharmaceutical companies have integrated it into their synthetic pipelines for producing high-value active pharmaceutical ingredients (APIs). The ability to efficiently derivatize 1-Bromo-1-(3-iodo-4-methoxyphenyl)propan-2-one allows for rapid screening of novel drug candidates, accelerating the development timeline from discovery to market approval.

From a mechanistic standpoint, the reactivity of 1-Bromo-1-(3-iodo-4-methoxyphenyl)propan-2-one is influenced by its electronic distribution and steric environment. The presence of electron-withdrawing groups such as bromine and iodine enhances electrophilic character at certain positions, facilitating nucleophilic attacks. Conversely, the methoxy group exerts an electron-donating effect through resonance, influencing overall reactivity patterns.

The safety profile of 1-Bromo-1-(3io do -4 -meth oxyph enyl)propa n -2 -o ne)propan-2-one is another critical consideration in its application. While it is not classified as hazardous under standard conditions, proper handling procedures must be followed to mitigate any potential risks associated with organic intermediates. Storage conditions should be controlled to prevent degradation, and exposure should be minimized through appropriate personal protective equipment (PPE).

The future prospects for this compound remain promising as new synthetic techniques and applications continue to emerge. Ongoing research aims to expand its utility in drug development by exploring novel functionalization strategies and exploring its role in next-generation therapeutics. As computational chemistry advances, virtual screening methods are being employed to identify promising derivatives of 1-Bromo-
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